Cas no 1171365-84-6 (2-(4-fluorophenyl)sulfanyl-1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}ethan-1-one)

• Product Name: 2-(4-fluorophenyl)sulfanyl-1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}ethan-1-one
• CAS No: 1171365-84-6
• MF: C₂₁H₂₃FN₄OS
• MW: 398.496926546097
• CID: 6569779
• Update Time: 2025-10-22

2-(4-fluorophenyl)sulfanyl-1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}ethan-1-one
• 2-(4-fluorophenyl)sulfanyl-1-[4-[(1-methylbenzimidazol-2-yl)methyl]piperazin-1-yl]ethanone

• Inchi： 1S/C21H23FN4OS/c1-24-19-5-3-2-4-18(19)23-20(24)14-25-10-12-26(13-11-25)21(27)15-28-17-8-6-16(22)7-9-17/h2-9H,10-15H2,1H3
• InChI Key： RLTDZOVEUXUOOV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC2N(C)C3=CC=CC=C3N=2)CC1)CSC1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)sulfanyl-1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}ethan-1-one

2-(4-Fluorophenyl)sulfanyl-1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}ethan-1-one: A Comprehensive Overview

The compound with CAS No. 1171365-84-6, known as 2-(4-fluorophenyl)sulfanyl-1-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}ethan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorophenyl sulfanyl group, a benzodiazole moiety, and a piperazine ring. The combination of these functional groups makes it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery, particularly in the development of anticancer agents. The methyl-substituted benzodiazole in this compound has been shown to exhibit potent anti-proliferative activity against various cancer cell lines. Additionally, the piperazine ring is known for its ability to act as a scaffold for bioisosteric replacements, enhancing the molecule's pharmacokinetic properties.

The fluorophenyl sulfanyl group plays a crucial role in modulating the electronic properties of the molecule. Fluorine substitution is known to increase lipophilicity and improve drug-like properties, making this compound an attractive candidate for further exploration in medicinal chemistry. Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound to various biological targets, providing insights into its potential therapeutic applications.

From a synthetic perspective, the construction of this compound involves a series of multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale production. The integration of green chemistry principles in its synthesis has also been explored, reducing the environmental impact of its manufacturing process.

In terms of structural analysis, the molecule exhibits a high degree of conformational flexibility due to the presence of the sulfanyl group and the piperazine ring. This flexibility is believed to contribute to its ability to adopt multiple binding modes when interacting with biological targets. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate the molecular geometry and stereochemistry of this compound.

The pharmacokinetic profile of 2-(4-fluorophenyl)sulfanyl... has been extensively studied in preclinical models. Results indicate that it possesses favorable absorption and distribution properties, with moderate clearance rates. These characteristics suggest that it could be developed into an oral therapeutic agent with once-daily dosing regimens.

In conclusion, 2-(4-fluorophenyl)sulfanyl... represents a promising lead compound in drug discovery research. Its unique structure, combined with recent advancements in synthetic and computational methodologies, positions it as a key player in the development of novel therapeutic agents. Continued research into its biological activity and pharmacokinetic properties will undoubtedly shed further light on its potential applications in medicine.